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molecular formula C16H27ClSi B8533669 [4-(3-Chloro-2-methylpropyl)phenyl](triethyl)silane CAS No. 89193-67-9

[4-(3-Chloro-2-methylpropyl)phenyl](triethyl)silane

Cat. No. B8533669
CAS RN: 89193-67-9
M. Wt: 282.9 g/mol
InChI Key: MGMZPWKOPOMKRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04628048

Procedure details

A solution of 24.7 parts of 2-methyl-3-(4-bromophenyl)-propyl chloride in 20 parts of tetrahydrofuran (THF) were added dropwise to 2.4 parts of magnesium in 25 parts of THF. The reaction was maintained at from 50° to 52° C., and the mixture was then refluxed for a further 30 minutes. 16.5 parts of triethylchlorosilane were added dropwise at room temperature and the mixture was then refluxed again for 6 hours, cooled and filtered. The solution was concentrated and the residue was distilled to give, at a boiling point of 115°-120° C./0.01 mm Hg, 20.3 parts of 2-methyl-3-(4-triethylsilylphenyl)-propyl chloride of n24 1.5080.
[Compound]
Name
24.7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-methyl-3-(4-bromophenyl)-propyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
magnesium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
triethylchlorosilane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-methyl-3-(4-triethylsilylphenyl)-propyl chloride

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([CH2:5][C:6]1[CH:11]=[CH:10][C:9](Br)=[CH:8][CH:7]=1)[CH2:3][Cl:4].[Mg].[CH2:14]([Si:16]([CH2:20][CH3:21])([CH2:18][CH3:19])Cl)[CH3:15]>O1CCCC1>[CH3:1][CH:2]([CH2:5][C:6]1[CH:11]=[CH:10][C:9]([Si:16]([CH2:20][CH3:21])([CH2:18][CH3:19])[CH2:14][CH3:15])=[CH:8][CH:7]=1)[CH2:3][Cl:4]

Inputs

Step One
[Compound]
Name
24.7
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
2-methyl-3-(4-bromophenyl)-propyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(CCl)CC1=CC=C(C=C1)Br
Name
magnesium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Mg]
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Two
Name
triethylchlorosilane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)[Si](Cl)(CC)CC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was maintained at from 50° to 52° C.
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was then refluxed for a further 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was then refluxed again for 6 hours
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated
DISTILLATION
Type
DISTILLATION
Details
the residue was distilled

Outcomes

Product
Name
2-methyl-3-(4-triethylsilylphenyl)-propyl chloride
Type
product
Smiles
CC(CCl)CC1=CC=C(C=C1)[Si](CC)(CC)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.